Cas no 2229034-01-7 (4-(4,4-difluorocyclohexyl)oxy-4-methylpiperidine)

• Product Name: 4-(4,4-difluorocyclohexyl)oxy-4-methylpiperidine
• CAS No: 2229034-01-7
• MF: C₁₂H₂₁F₂NO
• MW: 233.298050642014
• CID: 5862488
• PubChem ID: 165652063
• Update Time: 2025-06-15

4-(4,4-difluorocyclohexyl)oxy-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4,4-difluorocyclohexyl)oxy-4-methylpiperidine
• 2229034-01-7
• EN300-1951185
• 4-[(4,4-difluorocyclohexyl)oxy]-4-methylpiperidine

• Inchi： 1S/C12H21F2NO/c1-11(6-8-15-9-7-11)16-10-2-4-12(13,14)5-3-10/h10,15H,2-9H2,1H3
• InChI Key： VVCZMWYYHLPOBU-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)OC1(C)CCNCC1)F

Computed Properties

• Exact Mass: 233.15912062g/mol
• Monoisotopic Mass: 233.15912062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(4,4-difluorocyclohexyl)oxy-4-methylpiperidine

Chemical Profile of 4-(4,4-difluorocyclohexyl)oxy-4-methylpiperidine (CAS No: 2229034-01-7)

4-(4,4-difluorocyclohexyl)oxy-4-methylpiperidine, identified by the CAS number 2229034-01-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a heterocyclic amine characterized by a six-membered ring containing one nitrogen atom. The structural features of 4-(4,4-difluorocyclohexyl)oxy-4-methylpiperidine, particularly the presence of difluorocyclohexyl and methyl substituents, contribute to its unique chemical properties and potential biological activities.

The molecular structure of this compound consists of a piperidine core linked to an oxygenated difluorocyclohexyl group and a methyl group at the 4-position. The introduction of fluorine atoms into the cyclohexyl ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the piperidine moiety is known for its role in enhancing binding affinity to biological targets, making it a valuable scaffold in medicinal chemistry.

In recent years, there has been growing interest in developing novel piperidine derivatives for their potential therapeutic applications. Studies have demonstrated that modifications within the piperidine ring can significantly influence pharmacokinetic and pharmacodynamic properties. The compound 4-(4,4-difluorocyclohexyl)oxy-4-methylpiperidine represents an advanced derivative with optimized structural features for drug development.

One of the most compelling aspects of this compound is its potential as a pharmacophore in the design of small-molecule drugs. The combination of the difluorocyclohexyl group and the methyl-substituted piperidine ring creates a favorable balance between solubility, bioavailability, and target interaction. This makes it an attractive candidate for further investigation in various therapeutic areas.

Recent research has highlighted the role of fluorinated compounds in enhancing drug efficacy and selectivity. The fluorine atoms in 4-(4,4-difluorocyclohexyl)oxy-4-methylpiperidine contribute to its metabolic stability by resisting hydrolysis and oxidation. This stability is crucial for maintaining therapeutic levels in vivo and improving overall drug performance. Moreover, fluorine atoms can influence electronic properties, leading to stronger interactions with biological targets.

The synthesis of 4-(4,4-difluorocyclohexyl)oxy-4-methylpiperidine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as nucleophilic substitution reactions and cross-coupling reactions are commonly used to construct the desired molecular framework. The use of high-performance analytical techniques like NMR spectroscopy and mass spectrometry ensures accurate characterization of the compound.

In terms of biological activity, preliminary studies suggest that 4-(4,4-difluorocyclohexyl)oxy-4-methylpiperidine exhibits promising properties as a lead compound for drug discovery. Its structural motif suggests potential interactions with enzymes and receptors involved in various disease pathways. Further investigation into its pharmacological effects is warranted to explore its therapeutic potential fully.

The compound's unique structural features also make it a valuable tool for medicinal chemists exploring structure-activity relationships (SAR). By modifying specific functional groups or substituents, researchers can fine-tune its biological activity to target specific diseases more effectively. This flexibility underscores the importance of 4-(4,4-difluorocyclohexyl)oxy-4-methylpiperidine as a building block for novel drug candidates.

As computational chemistry advances, virtual screening methods are increasingly being used to identify promising drug-like molecules. 4-(4,4-difluorocyclohexyl)oxy-4-methylpiperidine has been subjected to computational studies to predict its binding affinity to various biological targets. These studies provide insights into its potential mechanisms of action and guide experimental validation efforts.

The pharmaceutical industry continues to invest heavily in developing innovative therapies based on fluorinated compounds. The demand for such molecules stems from their ability to improve drug properties significantly. CAS No: 2229034-01-7 represents a cutting-edge example of how structural innovation can lead to more effective therapeutic agents.

Future research directions may include exploring the synthesis of analogs of (CAS No: 2229034017) with modified substituents to enhance specific biological activities. Additionally, investigating its role in preclinical models could provide further evidence of its therapeutic potential. Collaborative efforts between synthetic chemists and biologists will be essential in unlocking the full potential of this compound.

In conclusion,(product name: 44diflucyhxmylp) is a sophisticated organic molecule with significant promise in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research and development. As our understanding of drug design evolves,(CAS No: 2229034017) will likely play an important role in shaping future therapies across multiple therapeutic areas.